Cas no 54410-87-6 (4-Pyrimidinamine, 2-(ethylthio)-5-methyl-)

• Product Name: 4-Pyrimidinamine, 2-(ethylthio)-5-methyl-
• CAS No: 54410-87-6
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 2195808
• Update Time: 2023-08-06

4-Pyrimidinamine, 2-(ethylthio)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)-5-methyl-4-pyrimidinamine
• 4-Pyrimidinamine, 2-(ethylthio)-5-methyl-
• RJSCZCQGOQBUIH-UHFFFAOYSA-N
• 2-(Ethylsulfanyl)-5-methyl-4-pyrimidinylamine #

• Inchi： 1S/C7H11N3S/c1-3-11-7-9-4-5(2)6(8)10-7/h4H,3H2,1-2H3,(H2,8,9,10)
• InChI Key： RJSCZCQGOQBUIH-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Topological Polar Surface Area: 77.1